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Compound of Interest

Compound Name: Necrostatin-1s

Cat. No.: B15606154

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution, preparation, and storage
of Necrostatin-1s (Nec-1s) stock solutions. Nec-1s is a potent and selective inhibitor of
Receptor-Interacting Protein Kinase 1 (RIPK1), a key mediator of necroptosis.

Introduction to Necrostatin-1s

Necrostatin-1s, also known as 7-CI-O-Nec-1, is a chemical analog of Necrostatin-1.[1][2] It
functions as a highly potent and specific inhibitor of necroptosis, a form of regulated necrotic
cell death.[1][2] Compared to its parent compound, Nec-1s offers greater metabolic stability
and selectivity, making it a preferred tool for studying necroptotic signaling pathways.[1]
Research indicates that Nec-1s is approximately twice as effective at inhibiting RIPK1 as
Necrostatin-1.[1][2] Its primary mechanism of action is the inhibition of the kinase activity of
RIPK1, which prevents the formation of the necrosome, a critical step in the execution of
necroptosis.[1][3][4] Unlike Necrostatin-1, Nec-1s shows minimal inhibitory effects on
indoleamine 2,3-dioxygenase (IDO), an enzyme involved in immunosuppression.[1]

Quantitative Data Summary

The following table summarizes key quantitative data for Necrostatin-1s and the parent
compound, Necrostatin-1, for comparative purposes.
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Necrostatin-1s (7-CI-O-

Property Necrostatin-1
Nec-1)
Primary Target RIPK1 Kinase RIPK1 Kinase
Molecular Formula C13H12CINsO2 C13H13Ns0S
Molecular Weight 277.7 g/mol [2] 259.33 g/mol [5][6]
CAS Number 852391-15-2[2] 4311-88-0[5][6]
Purity >98%][2] >95% - >99%][5][6][7]
ECso =490 nM (in Jurkat cells)
ICso0 / ECso ICs0 = 210 nM (for RIPK1)[1][2]
[718]
Solubility in DMSO Soluble at 25 mg/mL][2] 10 - 100 mg/mL[5][7][9]
Typical Working Conc. Varies by experiment 0.15 - 40 uM (in cell culture)[5]

Signaling Pathway Inhibition by Necrostatin-1s

Necroptosis is a regulated cell death pathway initiated by stimuli such as TNF-a. When
Caspase-8 is inhibited, RIPK1 is activated and recruits RIPK3 to form the necrosome complex.
This complex then phosphorylates Mixed Lineage Kinase Domain-Like protein (MLKL), leading
to its oligomerization, translocation to the plasma membrane, and subsequent membrane
rupture. Necrostatin-1s allosterically inhibits the kinase activity of RIPK1, thereby blocking the
downstream signaling cascade that leads to necroptosis.
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Caption: Necrostatin-1s inhibits the necroptosis signaling pathway by targeting RIPK1.
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Experimental Protocols
Materials

» Necrostatin-1s (lyophilized powder)[1][2]

Dimethyl sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Protocol for Preparing a 20 mM Necrostatin-1s Stock
Solution

This protocol provides instructions for preparing a commonly used 20 mM stock solution from 5
mg of lyophilized Necrostatin-1s powder.
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1. Equilibrate
Necrostatin-1s powder to
room temperature.

'

2. Calculate required
DMSO volume (900 pl
for 5 mg to make 20 mM).

'

3. Add calculated DMSO
to the vial containing
the powder.

'

4. Vortex thoroughly
until the powder is
completely dissolved.

'

5. Centrifuge briefly to
collect the solution.

'

6. Aliquot into sterile tubes
to avoid freeze-thaw cycles.

'

7. Store aliquots at -20°C,
protected from light.

Click to download full resolution via product page

Caption: Workflow for preparing Necrostatin-1s stock solution.
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Step-by-Step Procedure:

e Preparation: Before opening, allow the vial of lyophilized Necrostatin-1s to equilibrate to
room temperature. This prevents condensation from forming inside the vial.

e Calculation: To prepare a 20 mM stock solution from 5 mg of Necrostatin-1s (MW: 277.7
g/mol ), you will need 900 pL of DMSO.[1][2]

e Reconstitution: Carefully add 900 pL of anhydrous DMSO to the vial containing the 5 mg of
Necrostatin-1s powder.[1][2]

» Dissolution: Cap the vial securely and vortex thoroughly for several minutes until the
lyophilized powder is completely dissolved, resulting in a clear solution.

o Collection: Briefly centrifuge the vial to ensure all the solution is collected at the bottom.

 Aliquoting: To prevent degradation from repeated freeze-thaw cycles, dispense the stock
solution into smaller, single-use aliquots in sterile microcentrifuge tubes.[1][2]

o Storage: Store the aliquots at -20°C. Protect the solution from light.[1][2]

Storage and Stability

Proper storage is critical to maintain the potency of Necrostatin-1s.

Storage . Special
Form Stability .
Temperature Instructions
Lyophilized Powder Room Temperature 24 months[1][2] Store desiccated.

Aliquot to avoid
Stock Solution (in freeze-thaw cycles.

-20°C Up to 3 months[1][2] )
DMSO) Protect from light.[1]

[2]

Note: For aqueous buffers, Necrostatin-1 (the parent compound) is sparingly soluble and it is
not recommended to store aqueous solutions for more than one day.[6] A similar precaution
should be taken with Necrostatin-1s.
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Safety Precautions

Necrostatin-1s should be handled with care in a laboratory setting. Always use appropriate
personal protective equipment, including a lab coat, gloves, and safety glasses. Refer to the
Safety Data Sheet (SDS) provided by the manufacturer for complete safety and handling
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Necrostatin-1s | Cell Signaling Technology [cellsignal.com]

2. Necrostatin-1s (#17802) Datasheet With Images | Cell Signaling Technology
[cellsignal.com]

o 3. Necrostatin-1 and necroptosis inhibition: Pathophysiology and therapeutic implications -
PMC [pmc.ncbi.nim.nih.gov]

o 4. researchgate.net [researchgate.net]

e 5. invivogen.com [invivogen.com]

6. cdn.caymanchem.com [cdn.caymanchem.com]

7. Necrostatin-1, necroptosis inhibitor (CAS 4311-88-0) | Abcam [abcam.com]
o 8. medchemexpress.com [medchemexpress.com]

9. selleckchem.com [selleckchem.com]

 To cite this document: BenchChem. [Application Notes and Protocols: Necrostatin-1s Stock
Solution Preparation]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15606154#how-to-dissolve-and-prepare-necrostatin-
1s-stock-solution]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b15606154?utm_src=pdf-body
https://www.benchchem.com/product/b15606154?utm_src=pdf-custom-synthesis
https://www.cellsignal.com/products/activators-inhibitors/necrostatin-1s/17802
https://www.cellsignal.com/products/17802/datasheet?images=1&protocol=0
https://www.cellsignal.com/products/17802/datasheet?images=1&protocol=0
https://pmc.ncbi.nlm.nih.gov/articles/PMC7962892/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7962892/
https://www.researchgate.net/publication/346813321_Necrostatin-1_and_necroptosis_inhibition_Pathophysiology_and_therapeutic_implications
https://www.invivogen.com/necrostatin-1
https://cdn.caymanchem.com/cdn/insert/11658.pdf
https://www.abcam.com/en-us/products/biochemicals/necrostatin-1-necroptosis-inhibitor-ab141053
https://www.medchemexpress.com/Necrostatin-1.html
https://www.selleckchem.com/products/necrostatin-1.html
https://www.benchchem.com/product/b15606154#how-to-dissolve-and-prepare-necrostatin-1s-stock-solution
https://www.benchchem.com/product/b15606154#how-to-dissolve-and-prepare-necrostatin-1s-stock-solution
https://www.benchchem.com/product/b15606154#how-to-dissolve-and-prepare-necrostatin-1s-stock-solution
https://www.benchchem.com/product/b15606154#how-to-dissolve-and-prepare-necrostatin-1s-stock-solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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